Cas no 1251619-77-8 (N-(4-butylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-butylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1251619-77-8
• MF: C₂₀H₂₆N₄OS
• MW: 370.511642932892
• CID: 5845932
• PubChem ID: 49663252
• Update Time: 2025-06-19

N-(4-butylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-(4-pyrrolidin-1-ylpyrimidin-2-yl)sulfanylacetamide
• N-(4-butylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide
• 1251619-77-8
• F3406-5608
• N-(4-butylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide
• VU0623463-1
• AKOS021778543

• Inchi： 1S/C20H26N4OS/c1-2-3-6-16-7-9-17(10-8-16)22-19(25)15-26-20-21-12-11-18(23-20)24-13-4-5-14-24/h7-12H,2-6,13-15H2,1H3,(H,22,25)
• InChI Key： RHWIXHMOWHMHFB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1=NC=CC(N2CCCC2)=N1

Computed Properties

• Exact Mass: 370.18273264g/mol
• Monoisotopic Mass: 370.18273264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 83.4Ų

Additional information on N-(4-butylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide

Introduction to N-(4-butylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(4-butylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide, a compound with the CAS number 1251619-77-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

The molecular framework of N-(4-butylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a 4-butylphenyl group enhances its lipophilicity, facilitating better cell membrane penetration, while the pyrrolidin-1-yl moiety introduces a hydrogen bond donor capability, crucial for interactions with biological targets. Furthermore, the pyrimidin-2-ylsulfanyl group serves as a versatile scaffold for further functionalization, enabling the design of derivatives with tailored properties.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. N-(4-butylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide has been identified as a promising candidate in this context. Its unique structural features make it a valuable tool for investigating the mechanisms of action of potential therapeutic agents. Specifically, its ability to interact with both protein and nucleic acid targets has opened new avenues for drug design.

The compound's potential applications extend to the treatment of neurological disorders, cancer, and inflammatory conditions. For instance, studies have shown that derivatives of this molecule can exhibit inhibitory effects on kinases and other enzymes implicated in disease progression. The pyrimidin-2-ylsulfanyl group, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive moiety for medicinal chemists.

The synthesis of N-(4-butylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These methodologies not only ensure high yield but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

Ongoing research is exploring the pharmacological properties of N-(4-butylphenyl)-2-{[4-(